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Denfivontinib and UNC2025 Profile Comparison

The table below summarizes the available information for Denfivontinib and a well-characterized MERTK

inhibitor, UNC2025, for a side-by-side comparison.

Feature Denfivontinib UNC2025

Primary Target(s) AXL, FLT3, MERTK [1] MERTK, FLT3 [2]

Key Mechanism Inhibits AXL; activates NLRP3
inflammasome in macrophages, boosting

T-cell response [3] [4]

Inhibits pro-survival signaling
(STAT6, AKT, ERK1/2); induces

apoptosis [2]

Reported Potency
(MERTK)

Information missing ( K_i ) = 0.16 nM; Cell IC50 = 2.7
nM [2]

Selectivity Information missing >45-fold selective for MERTK over

AXL (next most potently inhibited
kinase) [2]

Therapeutic
Focus

NSCLC; combination with anti-PD-1
(pembrolizumab) [3] [4]

Acute Lymphoblastic Leukemia
(ALL), Acute Myeloid Leukemia

(AML) [2]
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Feature Denfivontinib UNC2025

Development
Stage

Investigational; clinical trials for solid
tumors (as of 2024) [3] [1]

Preclinical research [2]

Key Experimental Methodologies

To help you interpret the data, here are the core experimental methods used in the studies from which this

information is drawn.

For Denfivontinib Studies [3]:

In Vivo Models: Patient-derived xenograft (PDX) models in humanized mice and the TC-1 mouse

model.
Immune Cell Analysis: Tumor tissues were processed into single-cell suspensions and analyzed by

flow cytometry using antibodies against CD3, CD4, CD8, CD45RO (for T-cells), and CD11b, HLA-
DR (for myeloid cells) to profile the tumor microenvironment.

Signaling Pathway Analysis: Molecular evaluations were conducted to assess the impact on the
NOD-like receptor pathway and NLRP3 inflammasome formation.

For UNC2025 Studies [2]:

Biochemical Assays: Enzymatic assays to determine the inhibition constant (( K_i )) against

MERTK.
Cellular Assays: Cell-based assays using MERTK-expressing leukemia cell lines to determine the

half-maximal inhibitory concentration (( IC_{50} )).
Functional Assays: Immunoblotting to detect phosphorylation levels of MERTK and downstream

signals (STAT6, AKT, ERK1/2). Apoptosis was measured by flow cytometry using YO-PRO-1 and
propidium iodide staining.

Denfivontinib's Mechanism of Action Pathway

The following diagram illustrates the mechanism of action of Denfivontinib as described in the research,

highlighting how its inhibition of AXL leads to an enhanced anti-tumor immune response [3] [4].
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To cite this document: Smolecule. [Denfivontinib Mer kinase inhibition comparison]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548034#denfivontinib-mer-

kinase-inhibition-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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